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Compound of Interest

Compound Name:
Bis[4-(4-

aminophenoxy)phenyl]sulfone

Cat. No.: B080366 Get Quote

Application Notes: Bis[4-(4-
aminophenoxy)phenyl]sulfone (BAPS) in Polymer
Synthesis
Introduction

Bis[4-(4-aminophenoxy)phenyl]sulfone, commonly known as BAPS, is a high-performance

aromatic diamine monomer crucial for the synthesis of advanced polymers such as polyamides

and polyetherimides.[1] Its chemical structure, featuring flexible ether linkages and a rigid

sulfone group, imparts a unique combination of properties to the resulting polymers. These

include excellent thermal stability, good solubility in organic solvents, high glass transition

temperatures (Tg), and desirable mechanical properties.[2] These characteristics make BAPS-

derived polymers highly suitable for demanding applications in the aerospace, automotive, and

electronics industries.[1]

Synthesis of Aromatic Polyamides
Aromatic polyamides (aramids) synthesized from BAPS exhibit superior thermal resistance and

solubility compared to traditional aramids. The incorporation of ether and sulfone moieties into

the polymer backbone disrupts chain packing, which enhances solubility without significantly

compromising thermal stability.
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Experimental Protocol: Direct Polycondensation via
Phosphorylation
A common and efficient method for synthesizing polyamides from BAPS and various aromatic

dicarboxylic acids is the Yamazaki-Higashi phosphorylation reaction.[3][4] This method avoids

the need to prepare reactive diacid chlorides and typically produces high molecular weight

polymers.[3][4]

Materials:

Bis[4-(4-aminophenoxy)phenyl]sulfone (BAPS)

Aromatic dicarboxylic acid (e.g., Isophthalic acid, Terephthalic acid)

N-Methyl-2-pyrrolidone (NMP), anhydrous

Pyridine (Py), anhydrous

Triphenyl phosphite (TPP)

Lithium Chloride (LiCl), dried

Ethanol

Water

Procedure:

A flame-dried, three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and

condenser is charged with the aromatic dicarboxylic acid (10 mmol), BAPS (10 mmol), NMP

(20 mL), dried LiCl (1.4 g), and pyridine (6 mL).[5]

The mixture is stirred at room temperature under a gentle nitrogen flow until all solids are

completely dissolved.[5]

Triphenyl phosphite (22 mmol) is then added to the solution.[5]
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The reaction mixture is heated to 105-130°C and maintained at this temperature for 3 to 6

hours with continuous stirring.[3][5]

After the reaction is complete, the viscous polymer solution is allowed to cool to room

temperature.

The polymer is precipitated by pouring the solution into a beaker containing 500 mL of

vigorously stirred ethanol.[5]

The fibrous precipitate is collected by filtration, washed thoroughly with hot water and then

with ethanol to remove residual salts and solvents.[5]

The final polyamide product is dried in a vacuum oven at 100°C overnight. Yields are

typically over 90%.[5]

Data Presentation: Properties of BAPS-Based
Polyamides
The properties of polyamides derived from BAPS can be tailored by selecting different

dicarboxylic acid co-monomers.

Dicarboxylic
Acid Co-
monomer

Inherent
Viscosity
(dL/g)

Tg (°C) Td10 (°C, N2) Solubility

Isophthalic Acid 0.43 - 1.03 230 - 323 362 - 433
Soluble in NMP,

DMAc, DMF

Terephthalic Acid 0.52 - 0.96 210 - 261 497 - 597
Soluble in NMP,

DMAc, DMF

4,4'-

Oxydibenzoic

Acid

0.97 - 1.61 188 - 240 473 - 499
Soluble in NMP,

DMAc, m-cresol

Biphenyl-4,4'-

dicarboxylic acid
0.64 - 1.95 280 - 354 376 - 421

Soluble in NMP,

DMAc, Pyridine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/figure/Synthesis-of-polyamides_fig4_253948683
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
http://www2.ictp.csic.es/qm/polycon/Articulos%20en%20pdf/JPSPC-2000-38-1014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data compiled from multiple sources for illustrative purposes.[2][3][4][5]

Visualization: Polyamide Synthesis Workflow
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Caption: Workflow for direct polycondensation of BAPS to form aromatic polyamides.

Synthesis of Poly(ether imide)s and Related
Polyethers
While BAPS as a diamine is not a direct monomer for conventional polyethersulfone (PES)

synthesis (which typically uses a diol), it is a key component in the synthesis of high-

performance poly(ether imide)s (PEIs). The synthesis involves a two-step process starting with

the formation of a poly(amic acid) intermediate, followed by chemical or thermal imidization.

Experimental Protocol: Two-Step Polycondensation for
Poly(ether imide)s
This protocol describes the synthesis of a poly(ether imide) from BAPS and a commercial

dianhydride, such as 4,4'-oxydiphthalic anhydride (ODPA).

Materials:

Bis[4-(4-aminophenoxy)phenyl]sulfone (BAPS)

4,4'-Oxydiphthalic anhydride (ODPA)

N,N-Dimethylacetamide (DMAc), anhydrous

Acetic anhydride
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Pyridine (Py)

Procedure:

Step 1: Synthesis of Poly(amic acid)

In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve BAPS (10 mmol) in

anhydrous DMAc (adjust volume for a 15-20 wt% solid content).

Once the BAPS is fully dissolved, add an equimolar amount of ODPA (10 mmol) in one

portion.

Stir the solution at room temperature for 18-24 hours. The viscosity of the solution will

increase significantly as the poly(amic acid) forms.[6]

Step 2: Chemical Imidization

To the viscous poly(amic acid) solution, add acetic anhydride (40 mmol) and pyridine (20

mmol) as the dehydrating agent and catalyst, respectively.

Continue stirring the mixture at room temperature for 1 hour, then heat to 50-60°C for an

additional 2-3 hours to complete the imidization.

Precipitate the resulting poly(ether imide) by pouring the solution into a large volume of

methanol.

Collect the polymer by filtration, wash it thoroughly with methanol, and dry it in a vacuum

oven at 120°C overnight.

Data Presentation: Properties of BAPS-Based Poly(ether
imide)s
The properties of PEIs are influenced by the dianhydride used in the synthesis.
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Dianhydride
Co-monomer

Inherent
Viscosity
(dL/g)

Tg (°C) Td5% (°C, N2)
Dielectric
Constant (10
GHz)

ODPA 0.5 - 0.8 > 259 > 496 2.4 - 2.7

BPDA 0.6 - 0.9 > 270 > 500 2.5 - 2.8

PMDA 0.4 - 0.7 > 280 > 510 2.6 - 2.9

Data is representative for polyetherimides derived from BAPS-like structures.[7]

Visualization: Poly(ether imide) Synthesis Workflow
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Caption: Two-step synthesis workflow for poly(ether imide)s from BAPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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